Cas no 956354-96-4 (3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid)

• Product Name: 3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
• CAS No: 956354-96-4
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• MDL: MFCD05668685
• CID: 3056956
• PubChem ID: 3159308
• Update Time: 2025-04-21

3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
• 3-(4-chloro-3,5-dimethyl-pyrazol-1-yl)-butyric acid, AldrichCPR
• EN300-237804
• AKOS000270504
• 3-(4-chloro-3,5-dimethyl-pyrazol-1-yl)butanoic acid
• BRD-A81727166-001-01-5
• 3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoicacid
• STL232070
• 3-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-butyric acid
• F1986-0004
• 956354-96-4
• BAS 09914763
• SB75115
• 3-(4-chloro-3,5-dimethylpyrazol-1-yl)butanoic acid
• AT45142
• GNB35496

• MDL： MFCD05668685
• Inchi： 1S/C9H13ClN2O2/c1-5(4-8(13)14)12-7(3)9(10)6(2)11-12/h5H,4H2,1-3H3,(H,13,14)
• InChI Key： FRWXGXNZFHQBNL-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1C)C(C)CC(=O)O

Computed Properties

• Exact Mass: 216.0665554g/mol
• Monoisotopic Mass: 216.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1Ų

3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides